Submillimeter-scale electrically driven micromotors have the potential to revolutionize micro-robotic systems, but difficulties in their fabrication processes and unknown physical phenomena prevent their development. In this paper, we propose a submillimeter-scale rotary piezoelectric ultrasonic motor with the smallest stator (0.41 mm × 0.41 mm × 0.25 mm) reported to date. The micromachining technologies enable the creation of tiny components. A micromanipulator that can control a small amount of adhesive of sub-milligram order engenders success in manufacture of the stator. Several experiments clarify the submillimeter-scale physical behaviors, such as the admittance and the quality factor. With appropriate piezoelectric materials, submillimeter-scale ultrasonic motors are built and characterized using a rotor with 0.15 mm diameter. The motor with typical hard PZTs demonstrated maximum torque of 5.4 nNm and a maximum angular velocity of 714 rad/s at an applied voltage with amplitude of 44.8 Vp−p. Furthermore, another motor with single-crystal PMN-PT piezoelectric elements presented the possibility of low-voltage actuation. These submillimeter-scale ultrasonic motors were compared with existing comparable-size micromotors.

Alternating magnetic fields generated by ac power lines are renewable energy sources that can be scavenged by magnetic energy harvesting cores for wireless sensor networks (WSNs). However, traditional magnetic cores are suffering from low efficiency when applied to three-core cables. This paper systematically analyzed the characteristics of the magnetic induction intensity of a three-core cable by finite element methods (FEM), figured out the optimal energy harvesting position, innovatively designed and fabricated a novel notched ring core (NNRC) to better match the magnetic field characteristics of three-core cables. Compared with the previously reported core, the NNRC has 2.3 times the output voltage per turn and more space allowance for winding coil. According to experimental results, the open-circuit output voltage amplitude of NNRC was 16.6 V with 9000 turns of wire and 100 AAMP ac current in each phase of the cable. Finally, a non-controlled AC/DC circuit was applied and 28.4 mW maximum dc power was obtained.

A novel strategy for designing uniform magnetic field and gradient magnetic field coils considering the boundary effect of magnetic shielding is proposed in this study. This strategy uses intelligent optimization algorithm to skillfully transform the complex coil design problem into the spatial optimization problem of individual population. The mirror method is combined with Green’s function to accurately calculate the magnetic field, and the target field method (TFM) is combined with the whale optimization algorithm to optimize the stream functions using adaptive ridge regression. The minimum fitness function is defined as the real-time magnetic field relative error, and the optimal ridge coefficient is continuously obtained by determining the current density coefficient. The proposed method significantly reduces the magnetic field deviation in the target area compared to the conventional TFM, with reductions ranging from 12.2% to 0.11% (Bx coil), 0.3% to 0.02% (Bz coil), 20% to 10% (dBx/dz coil) and 2.9% to 2.4% (dBz/dz coil). The strategy has been effectively validated by analytical simulations and experimental results, and is expected to be applied to the design of uniform field coils and gradient coils for ultra-high precision atomic sensors.

It is urgent to design a dual mine gas disaster sensor that operates at room temperature, including methane (CH4) and carbon monoxide (CO). Here, molybdenum sulfide (MoS2) nanoflowers was modified on the Quartz Crystal Microbalance (QCM), a sensing platform without heating, to fabricate a dual gas disaster sensor. The sensor exhibited dual sensitivity to CH4 and CO with ppm concentration at room temperature. Additionally, the sensor exhibits good short-term repeatability and long-term stability over a period of two months. This sensor demonstrates its potential in monitoring coal mine gas.

Laser annealing of polyimide enhances the characteristics such as actuation and substrate-to-film adhesion of the NiTi shape memory alloy (SMA) bimorph. This work investigated the laser annealing of Kapton polyimide with 355 nm Nd: YAG laser for varying fluence and % line overlap (% LO). The laser annealing has enhanced the crystallinity of the polyimide surface below the laser fluence of 1630 mJ/cm2. Furthermore, annealing at 500 mJ/cm2 fluence at 90% LO and 1630 mJ/cm2 at 50% LO and 70% LO yielded low contact angles of 58.1° ± 3.6°, 42.7° ± 1.5°, and 57.5° ± 2.1°, respectively. The deposited film adhesion has significantly improved for annealing at 1630 mJ/cm2 at 70% LO. The bimorph fabricated on the mentioned substrates has produced higher tip displacement than the pristine substrate in the electrical actuation study. The maximum increment in tip displacement of the NiTi SMA bimorph was 1.5 mm in samples with annealed substrate compared to the as-fabricated bimorph. Moreover, the laser-annealed bimorph has shown the capability of enhanced tip displacement even with a loading of 45 mg.

Generally, the shape memory polymers (SMP)-based information carriers are strongly dependent on the integrity of their bodies, and once the information carriers are damages, their information is lost. In this study, the carbon nanotubes/ethylene-co-vinyl acetate (CNTs/EVA) SMP composite based information carriers with electric- and light-driven modes were prepared by hot-pressing and swelling ultrasonic method. The embedded CNTs layer on the surface of the composites provided condition for Joule effect, which enabled the composites to achieve electric-driven recovery at 50 % pre-strain and could lift 857 times their weight. Since the composites had crystallization-induced elongation and melt-induced contraction performance, the strain range could be accurately controlled by the programmed control of the power supply to achieve information transmission. Combined with the function of strain sensing, the strain signals were generated by the electric-driven and the resistance signals were generated by the light-driven were used as the communication symbol, which are not limited by their physical integrity. This study provides an experimental reference for SMP with multiple driving modes and driving-sensing integration functions, enriches the SMP-based information carrier's processing and transmission modes, and expands the function and application field of SMP.

Mechanical characterization methods at the nanoscale are of critical importance for many fields including nanomaterials, micro/nano devices and nanomechanics. As a key tool in nanotechnology, atomic force microscopy (AFM) is widely used due to its high-resolution topography imaging capabilities, and is also recognized as a useful platform for nanoscale mechanical characterization. Contact-resonance AFM, which modulates the tip-sample contact with ultrasonic frequencies and then analyzes the cantilever’s resonance responses, is an important AFM method for viscoelastic characterization. However, contact-resonance AFM requires the cantilever’s contact-resonance frequency and quality factor values to quantify the elastic modulus and loss tangent of the sample. This requires time-consuming frequency sweep, which makes a quantitative scanning impractical, therefore only single-point quantitative measurement and qualitative single-frequency scanning are usually applied. To address this issue, here we present an AFM cantilever design with an integrated inner-paddle substructure, which provides an eigenmode whose resonance keeps consistent, but whose resonance amplitude varies with varying contact stiffness. With this probe, it is hoped to quantify the elastic properties of the sample with fast single-frequency amplitude imaging.

Malaria, COVID-19, and other infectious diseases have been prevalent worldwide. The development of simpler, low cost and more sensitive isothermal genetic diagnostic methods will enable it to contribute to infectious disease measures. In this study, the improvement of the sensor will be aimed at detecting infectious diseases rapidly by combining the isothermal genetic diagnostic methods and the piezoelectric biosensor. The device of the piezoelectric biosensor using quartz is big and quartz is costly. In this study, the piezoelectric polymer (PVDF) biosensor was proposed since it can detect the biopolymer at a low frequency, and is not costly. The issues for the β-PVDF signal transducer sensor were extracted based on the investigation of the output properties of the sensor. To enhance the sensibility and temperature characteristics of β-PVDF issues, barium titanate (BaTiO3, BT)/PVDF composites were applied to the piezo biosensor. The relaxation behavior was shifted towards the low frequency due to the immobilization of the avidin on the piezoelectric sensor. Hence, the detection of avidin immobilization was feasible by the relaxation process of the β-PVDF sensor. The dipole and interface polarizations were created in the BT/PVDF composite due to the formation of the BT/PVDF/BT heterointerface in the self-assembly BT aggregates. The relaxation behavior of the BT/PVDF composite signal transducer sensor from room temperature to 338 K was verified. The sensibility and the temperature characteristics were improved. It is expected to use the biosensor with the BT/PVDF piezoelectric composite material for general biopolymer detection.

In this paper, a new high-performance spherical acoustic resonator was developed with a quality factor of 170. A dual-frequency modulation photoacoustic spectroscopy (PAS) technique was demonstrated for multi-component gas detection. The acoustic mode characteristics of the SPAC were analyzed from theoretical derivation and finite element analysis (FEA) simulation. Methane (CH4) and water (H2O) were selected as the research objects to evaluate the performance of the PAS sensor. To normalize the influence of H2O on the CH4 energy relaxation rate, a theoretical model of the V-T relaxation and self-calibration of the sensing system was established. The Allan-Werle deviation shows that the minimum detection limit (MDL) of CH4 @ 1653.72 nm is 1.8 ppm and H2O@ 1391.67 nm is 1.4 ppm when the averaging time is 154 s and 225 s, respectively. The reported sensing technique has the advantages of high sensitivity, simple structure, and low cost, which can be easily modified for other multi-gas analyses.

Microlens arrays (MLAs) is an important optical component used in various emerging fields, and applying grayscale digital masks and defocusing method to digital light processing (DLP) stereolithography (SLA) 3D printing for rapid fabrication of MLAs within 1 s was successfully demonstrated previously. To further improve the performance of printed MLAs competitive to the commercial MLAs, a new photopolymer (TP01K9) was used herein and multiple experiments were conducted to characterize the printed MLAs. Experiment results clearly show that: (1) the material properties of photopolymer, including forming characteristic, mechanical strength, and Abbe number, were critical and deeply influenced the performance of MLAs, (2) the image resolution was improved to 58.7 lp/mm, which is very competitive or superior than the commercial plastic MLAs with resolution of 48.8 lp/mm, (3) defocus method significantly reduced the average surface roughness (Sa) of the printed MLAs to 80 nm, which is critical to the image resolution, (4) with photopolymer of TP01K9, the MLA with a 10 × 10 array, lens pitch of 120 µm, and lens diameter of 60 µm was successfully manufactured.